2,3,4-trimethyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide

• IUPAC Name: 2,3,4-trimethyl-N-[2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H23F3N2O3S/c1-12-5-8-20(14(3)13(12)2)30(27,28)25-10-9-17-15(4)26-19-7-6-16(11-18(17)19)29-21(22,23)24/h5-8,11,25-26H,9-10H2,1-4H3
• InChI Key: UQNHBYXSVLGFOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)S(=O)(=O)NCCC2=C(NC3=C2C=C(C=C3)OC(F)(F)F)C)C)C
• Molecular Formula: C21H23F3N2O3S
• Molecular Weight: 440.5 g/mol

Description

2,3,4-Trimethyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide is a structurally complex sulfonamide derivative featuring:

• A 2,3,4-trimethyl-substituted benzenesulfonamide core, which contributes to steric bulk and modulates electronic properties.
• An ethyl linker connecting the sulfonamide to a 2-methyl-5-(trifluoromethoxy)-substituted indole moiety. The trifluoromethoxy group at the indole’s 5-position enhances electronegativity and metabolic stability compared to non-fluorinated analogs .

Biological Activity

2,3,4-Trimethyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide is a complex organic compound that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies to provide a comprehensive understanding of its biological activity.

The compound's molecular formula is $C_{18}H_{22}F_3N_1O_2S$, with a molecular weight of approximately 373.43 g/mol. The structure includes a trifluoromethoxy group and an indole moiety, which are critical for its biological interactions.

Research indicates that this compound may influence several biological pathways:

• Phospholipase C Activation : Studies have shown that related compounds like 2,4,6-trimethyl-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide activate phospholipase C, leading to increased intracellular calcium levels. This mechanism is crucial for various cellular processes including apoptosis and smooth muscle contraction .
• Calcium Influx : The activation of phospholipase C results in enhanced calcium influx from both intra- and extracellular stores, significantly affecting vascular smooth muscle reactivity. This suggests potential therapeutic applications in conditions involving vascular dysfunction .

Biological Activity

The biological activities of 2,3,4-trimethyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzenesulfonamide can be summarized as follows:

• Vasodilation and Smooth Muscle Relaxation : By modulating calcium levels in vascular smooth muscle cells, this compound may contribute to vasodilation effects.
• Induction of Apoptosis : The increase in cytoplasmic calcium concentration may trigger apoptotic pathways, making it a candidate for further studies in cancer therapies .

Case Studies

Several studies have investigated the pharmacological effects of related compounds:

• Vascular Reactivity Studies : In experiments using isolated rat tail arteries, the presence of the compound shifted concentration-response curves to the left for various agonists (e.g., phenylephrine), indicating enhanced vascular reactivity .
• Apoptosis Induction : Research on similar benzenesulfonamide derivatives demonstrated their ability to induce apoptosis in certain cell types through calcium-mediated pathways. This raises the possibility of developing targeted therapies for tumors characterized by abnormal calcium signaling .

Data Tables

Property	Value
Molecular Formula	$C_{18}H_{22}F_3N_1O_2S$
Molecular Weight	373.43 g/mol
Melting Point	Not specified
Solubility	Not specified

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues of Benzenesulfonamide-Indole Derivatives

Compound Name	Structural Features	Key Differences	Impact on Properties
N-(2-{5-[Chloro(difluoro)methoxy]-2-methyl-1H-indol-3-yl}ethyl)-2,4,6-trimethylbenzenesulfonamide	- 2,4,6-Trimethylbenzenesulfonamide - 5-[Chloro(difluoro)methoxy]indole	- Methyl group positions on benzene (2,4,6 vs. 2,3,4) - Chloro(difluoro)methoxy vs. trifluoromethoxy on indole	- Steric effects : 2,3,4-trimethyl arrangement increases steric hindrance near the sulfonamide group, potentially altering receptor binding. - Electron-withdrawing effects : Trifluoromethoxy (target) provides stronger electronegativity than chloro(difluoro)methoxy, enhancing metabolic stability .
4-Methoxy-3-methyl-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}benzene-1-sulfonamide	- 4-Methoxy-3-methylbenzenesulfonamide - Same indole as target compound	- Methoxy vs. methyl substituents on benzene	- Lipophilicity : Methoxy groups increase polarity compared to methyl, reducing membrane permeability. - Electronic effects : Methoxy’s electron-donating nature may weaken sulfonamide’s acidity vs. electron-neutral methyl .
N-[2-(5-Fluoro-2-methyl-1H-indol-3-yl)ethyl]-3,4-dimethoxybenzenesulfonamide	- 3,4-Dimethoxybenzenesulfonamide - 5-Fluoroindole	- Dimethoxy vs. trimethyl on benzene - Fluoro vs. trifluoromethoxy on indole	- Receptor interactions : Trimethyl groups (target) may enhance hydrophobic interactions vs. dimethoxy’s hydrogen-bonding potential. - Bioactivity : Trifluoromethoxy’s bulkiness and electronegativity (target) could improve target affinity over smaller fluoro substituents .

Analogues with Modified Linkers or Indole Substituents

| N-(2-Hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-3-(trifluoromethyl)benzenesulfonamide | - Hydroxy group on ethyl linker
- Trifluoromethylbenzenesulfonamide | - Hydroxy linker vs. plain ethyl (target)
- Trifluoromethyl vs. trimethyl on benzene | - Solubility : Hydroxy group (analogue) improves aqueous solubility but may reduce blood-brain barrier penetration.
- Metabolic stability : Trimethyl (target) offers steric protection against enzymatic degradation vs. trifluoromethyl . |
| 2-Ethoxy-N-{2-[2-methyl-5-(trifluoromethoxy)-1H-indol-3-yl]ethyl}-5-(propan-2-yl)benzenesulfonamide | - Ethoxy and isopropyl groups on benzene
- Same indole as target | - Ethoxy/isopropyl vs. trimethyl on benzene | - Binding affinity : Ethoxy’s flexibility may reduce rigidity compared to fixed methyl groups (target).
- Thermodynamic stability : Trimethyl’s symmetry (target) may enhance crystallinity and stability . |

Key Research Findings

Role of Trifluoromethoxy in Indole: The trifluoromethoxy group in the target compound significantly enhances metabolic stability and target affinity compared to non-fluorinated (e.g., methoxy) or smaller halogenated (e.g., fluoro) substituents .

Symmetrical methyl groups (target) improve thermodynamic stability and crystallinity, aiding in formulation .

Linker Modifications : Analogs with hydroxy or branched linkers (e.g., isopropyl) show altered pharmacokinetics, with the target’s plain ethyl linker balancing lipophilicity and metabolic resistance .